Cas no 2138103-02-1 (3-bromo-2-butyl-8-ethylimidazo1,2-apyridine)

• Product Name: 3-bromo-2-butyl-8-ethylimidazo1,2-apyridine
• CAS No: 2138103-02-1
• MF: C₁₃H₁₇BrN₂
• MW: 281.191482305527
• CID: 6404931
• PubChem ID: 165795411
• Update Time: 2025-07-26

3-bromo-2-butyl-8-ethylimidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-butyl-8-ethylimidazo1,2-apyridine
• EN300-1197247
• 3-bromo-2-butyl-8-ethylimidazo[1,2-a]pyridine
• 2138103-02-1

• Inchi： 1S/C13H17BrN2/c1-3-5-8-11-12(14)16-9-6-7-10(4-2)13(16)15-11/h6-7,9H,3-5,8H2,1-2H3
• InChI Key： UOBGCGMYSQSYSU-UHFFFAOYSA-N
• SMILES： BrC1=C(CCCC)N=C2C(=CC=CN21)CC

Computed Properties

• Exact Mass: 280.05751g/mol
• Monoisotopic Mass: 280.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 17.3Ų

Additional information on 3-bromo-2-butyl-8-ethylimidazo1,2-apyridine

Comprehensive Overview of 3-bromo-2-butyl-8-ethylimidazo[1,2-a]pyridine (CAS No. 2138103-02-1)

The compound 3-bromo-2-butyl-8-ethylimidazo[1,2-a]pyridine (CAS No. 2138103-02-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural framework, this compound serves as a pivotal intermediate in the synthesis of bioactive molecules. The presence of a bromine atom at the 3-position and an ethyl group at the 8-position enhances its reactivity, making it a valuable building block for drug discovery and material science applications.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Researchers are particularly interested in the 3-bromo-2-butyl-8-ethylimidazo[1,2-a]pyridine scaffold for its potential in modulating enzyme interactions and receptor binding. This aligns with the growing trend of targeted drug design and small-molecule therapeutics, which dominate current biomedical discussions.

From a synthetic chemistry perspective, the bromination of the imidazo[1,2-a]pyridine core introduces a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This adaptability is crucial for developing high-throughput screening libraries, a topic frequently searched in AI-driven drug discovery platforms. Moreover, the butyl and ethyl side chains contribute to the compound's lipophilicity, a critical parameter in optimizing drug bioavailability and blood-brain barrier penetration—key concerns in modern medicinal chemistry.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many halogenated compounds, 3-bromo-2-butyl-8-ethylimidazo[1,2-a]pyridine is designed for controlled reactivity, minimizing ecological impact. This addresses the rising interest in green chemistry and sustainable synthesis, as evidenced by increasing searches for eco-friendly chemical processes in academic and industrial databases.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for pharmaceutical intermediates. The compound's stability under various storage conditions is another frequently queried aspect, particularly in forums discussing long-term chemical storage and handling protocols.

In material science, the planar structure of the imidazo[1,2-a]pyridine moiety offers potential applications in organic electronics and luminescent materials. This intersects with trending topics like flexible displays and OLED technology, where researchers explore novel heterocyclic compounds for improved performance.

To summarize, 3-bromo-2-butyl-8-ethylimidazo[1,2-a]pyridine (CAS No. 2138103-02-1) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its structural features respond to contemporary needs in precision medicine and functional materials, while its synthetic versatility aligns with industry demands for scalable and sustainable chemical solutions.